Cas no 81122-95-4 ((Z)-Lachnophyllum lactone)

• Product Name: (Z)-Lachnophyllum lactone
• CAS No: 81122-95-4
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 837108
• PubChem ID: 5380634
• Update Time: 2024-12-09

(Z)-Lachnophyllum lactone Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-hex-2-ynylidenefuran-2-one
• (Z)-Lachnophyllum lactone
• (5Z)-5-(2-Hexyn-1-ylidene)-2(5H)-furanone
• (5Z)-5-(2-Hexyn-1-ylidene)-2(5H)-furanone (ACI)
• 2(5H)-Furanone, 5-(2-hexynylidene)-, (5Z)- (9CI)
• 2(5H)-Furanone, 5-(2-hexynylidene)-, (Z)- (ZCI)
• NSC-101775
• (4Z)-LACHNOPHYLLUM LACTONE
• NSC121218
• (Z)-Lachnophyllumlactone
• MEGxp0_001829
• ACon1_000578
• 81122-95-4
• (Z)-5-(Hex-2-yn-1-ylidene)furan-2(5H)-one
• NCGC00168944-01
• HY-N0970
• 23251-67-4
• NSC101775
• NSC-121218
• AKOS040762948
• CHEMBL2229361
• CS-0016108
• FS-9404
• DA-48696

• Inchi： 1S/C10H10O2/c1-2-3-4-5-6-9-7-8-10(11)12-9/h6-8H,2-3H2,1H3/b9-6-
• InChI Key： PHUPYFCPQIPDNQ-TWGQIWQCSA-N
• SMILES： C(=C1/C=CC(=O)O/1)\C#CCCC

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Boiling Point: 262.6±33.0 °C at 760 mmHg
• Flash Point: 103.7±22.8 °C
• PSA: 26.30000
• LogP: 1.78680
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(Z)-Lachnophyllum lactone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides